1-{1-[(2,4-dichlorophenoxy)acetyl]-3-azetidinyl}-3,5-dimethyl-1H-pyrazole

• IUPAC Name: 2-(2,4-dichlorophenoxy)-1-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C16H17Cl2N3O2/c1-10-5-11(2)21(19-10)13-7-20(8-13)16(22)9-23-15-4-3-12(17)6-14(15)18/h3-6,13H,7-9H2,1-2H3
• InChI Key: KENZVPMPIDLMSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2CN(C2)C(=O)COC3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C16H17Cl2N3O2
• Molecular Weight: 354.2 g/mol

Description

Synthesis Analysis

The synthesis of 3,5-dimethyl-1H-pyrazole derivatives involves multiple steps, starting with the treatment of 3,5-dimethyl-1H-pyrazole with ethylchloroacetate in the presence of potassium carbonate to yield ethyl (3,5-dimethyl-1H-pyrazol-1-yl) acetate. Subsequent reactions involve thiosemicarbazide and various aromatic aldehydes to produce a series of compounds with potential antibacterial activity (Al-Smaisim, 2012).

Molecular Structure Analysis

The molecular structures of 1H-pyrazole derivatives have been extensively studied through spectral data and single-crystal X-ray diffraction. The analysis reveals crucial insights into the geometrical parameters and intermolecular interactions, providing a foundation for understanding the compound's reactivity and properties (Şahin et al., 2011).

Chemical Reactions and Properties

Pyrazole derivatives exhibit a variety of chemical reactions, including cyclocondensation and Schiff base formation, leading to a diverse array of compounds with unique chemical properties. These reactions are pivotal for the synthesis of compounds with tailored functionalities for specific applications (Thirunarayanan & Sekar, 2016).

Physical Properties Analysis

The physical properties of pyrazole derivatives, including melting points, solubility, and crystal structure, have been characterized using various analytical techniques. These properties are essential for determining the compound's suitability for different applications, ranging from pharmaceuticals to materials science (Naveen et al., 2021).

Chemical Properties Analysis

Pyrazole derivatives demonstrate a wide range of chemical properties, including reactivity towards nucleophiles and electrophiles, stability under various conditions, and the ability to form complexes with metals. These chemical properties are crucial for the compound's application in catalysis, drug design, and material science (Pareek et al., 2015).

Mechanism of Action

The mechanism of action of this compound is not known as it is not mentioned in the literature.

Safety and Hazards

The safety and hazards associated with this compound are not known as they are not mentioned in the literature.